Cas no 2060038-52-8 (5,8-difluoroisoquinoline-1-carboxylic acid)

• Product Name: 5,8-difluoroisoquinoline-1-carboxylic acid
• CAS No: 2060038-52-8
• MF: C₁₀H₅F₂NO₂
• MW: 209.149009466171
• MDL: MFCD30477881
• CID: 5193256
• PubChem ID: 124505236
• Update Time: 2025-05-22

5,8-difluoroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 5,8-difluoro-
• 5,8-difluoroisoquinoline-1-carboxylic acid

• MDL： MFCD30477881
• Inchi： 1S/C10H5F2NO2/c11-6-1-2-7(12)8-5(6)3-4-13-9(8)10(14)15/h1-4H,(H,14,15)
• InChI Key： UXCIFBODGMPIDR-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C(F)=CC=C2F)C=CN=1

Additional information on 5,8-difluoroisoquinoline-1-carboxylic acid

5,8-Difluoroisoquinoline-1-Carboxylic Acid: Recent Advances and Applications

5,8-Difluoroisoquinoline-1-carboxylic acid, also known by its CAS number 2060038-52-8, is a highly fluorinated isoquinoline derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the isoquinoline framework with two fluorine atoms at the 5 and 8 positions and a carboxylic acid group at the 1 position. The presence of fluorine atoms introduces electronic and steric effects that enhance its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 5,8-difluoroisoquinoline-1-carboxylic acid as a versatile building block in drug discovery. Its ability to act as a chiral auxiliary or a bioisostere has made it valuable in the synthesis of complex molecules with high enantioselectivity. Moreover, the compound has been explored as a precursor for the development of novel antibiotics and anticancer agents. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.

The synthesis of 5,8-difluoroisoquinoline-1-carboxylic acid has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The use of eco-friendly solvents and catalysts in these processes aligns with the growing trend toward sustainable chemistry.

In terms of applications, 5,8-difluoroisoquinoline-1-carboxylic acid has shown promise in materials science as well. Its ability to form stable coordination complexes with transition metals has led to its use in designing new catalysts for organic transformations. Additionally, the compound has been investigated for its potential in optoelectronic materials due to its unique electronic properties.

The biological evaluation of 5,8-difluoroisoquinoline-1-carboxylic acid has revealed interesting pharmacokinetic profiles. Studies indicate that the compound exhibits good bioavailability and minimal toxicity in preclinical models. These findings suggest that it could serve as a lead compound for developing therapeutics targeting various diseases, including neurodegenerative disorders and inflammatory conditions.

In conclusion, 5,8-difluoroisoquinoline-1-carboxylic acid represents a valuable molecule with diverse applications across multiple disciplines. Its structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.